7-Methyl-4-nitrobenzofuran

• Molecular Formula: C9H7NO3
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 7-methyl-4-nitro-1-benzofuran
• InChI: InChI=1S/C9H7NO3/c1-6-2-3-8(10(11)12)7-4-5-13-9(6)7/h2-5H,1H3
• InChI Key: IFJDKDUDQBYXLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)[N+](=O)[O-])C=CO2

Description

7-Methyl-4-nitrobenzofuran is a useful research compound. Its molecular formula is C9H7NO3 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Methyl-4-nitrobenzofuran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Methyl-4-nitrobenzofuran including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Add Amberlyst® 15 ion-exchange resin (36 g) to chlorobenzene (700 mL). Heat the reaction mixture to reflux and azeotrope out water, to dry the resin. Dissolve 2-(2,2-dimethoxyethoxy)-1-methyl-4-nitrobenzene (34.8 g, 144 mmol) in chlorobenzene (125 mL) and add dropwise to the stirring, refluxing reaction mixture under nitrogen over 15 minutes. Continue refluxing for 1.5 hours. Cool to room temperature, filter to remove the resin and concentrate under reduced pressure. Dissolve the residue in hexane, diethyl ether (1:1), wash with 0.5 M aqueous sodium hydroxide, aqueous saturated sodium chloride, dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Chromatograph on flash silica using hexane, ethyl acetate (9:1) and recrystallize from hexane, toluene (1:1) to obtain the desired compound as a yellow solid (9.7 g, 42%).